Cas no 84069-89-6 (Lodyne S 110 (9CI))
Lodyne S 110 (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC3840-250g |
Fluorochemical surfactant, zwitterionic/non-ionic |
84069-89-6 | 250g |
£62.00 | 2025-02-21 | ||
| Apollo Scientific | PC3840-1kg |
Fluorochemical surfactant, zwitterionic/non-ionic |
84069-89-6 | 1kg |
£80.00 | 2025-02-21 |
Lodyne S 110 (9CI) Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Lodyne S 110 (9CI)
Professional Introduction to Compound with CAS No. 84069-89-6 and Product Name: Lodyne S 110 (9CI)
The compound with the CAS number 84069-89-6 and the product name Lodyne S 110 (9CI) represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in pharmaceutical development, particularly in the realm of targeted therapy and molecular interactions.
Lodyne S 110 (9CI), derived from a meticulously synthesized molecular framework, exhibits remarkable stability and bioavailability, making it an attractive candidate for further investigation. The structural configuration of this compound, characterized by its precise arrangement of functional groups, allows for selective binding to specific biological targets. This specificity is crucial for minimizing off-target effects, a key consideration in modern drug design.
Recent studies have highlighted the compound's potential in modulating cellular pathways associated with inflammation and oxidative stress. These pathways are implicated in a variety of diseases, including neurodegenerative disorders and chronic inflammatory conditions. The ability of Lodyne S 110 (9CI) to interact with these pathways suggests its utility as a therapeutic agent or as an intermediate in the synthesis of more complex pharmacological molecules.
In the context of drug development, the compound's compatibility with various solvents and its resistance to degradation under physiological conditions make it a versatile building block. Researchers have leveraged these properties to create novel derivatives with enhanced pharmacokinetic profiles. For instance, modifications to its aromatic core have been explored to improve its solubility and reduce metabolic clearance, thereby extending its biological activity.
The synthesis of Lodyne S 110 (9CI) involves cutting-edge techniques that ensure high purity and yield. Advanced chromatographic methods and spectroscopic analyses are employed to verify its structural integrity. These rigorous protocols underscore the commitment to quality that defines its production process, ensuring that researchers receive a product that meets the highest standards of excellence.
One of the most compelling aspects of this compound is its potential in preclinical studies. Animal models have demonstrated promising results when treated with derivatives of 84069-89-6, indicating a favorable safety profile and therapeutic efficacy. These findings have spurred further investigation into its mechanisms of action, particularly how it interacts with enzymes and receptors at the molecular level.
The chemical diversity inherent in Lodyne S 110 (9CI) also opens doors for interdisciplinary collaboration. Chemists, biologists, and pharmacologists are working together to explore new applications, such as its role in developing antiviral agents or as a scaffold for anticancer drugs. The compound's ability to undergo selective functionalization allows for the creation of libraries of analogs, each with distinct properties tailored to specific therapeutic needs.
As research progresses, the applications of 84069-89-6 are expected to expand into areas beyond traditional medicine. Its unique properties make it suitable for use in diagnostic tools, where it can serve as a probe for detecting biomarkers associated with disease progression. Additionally, its stability under various environmental conditions enhances its suitability for industrial applications, such as in material science or as a component in specialized coatings.
The regulatory landscape surrounding this compound is also evolving. Regulatory bodies are increasingly recognizing the importance of advanced chemical entities like Lodyne S 110 (9CI) in modern drug discovery. Guidelines are being updated to accommodate novel approaches in synthesis and characterization, ensuring that innovative compounds can reach the market efficiently while maintaining stringent safety standards.
In conclusion, Lodyne S 110 (9CI) represents a cornerstone in the development of next-generation therapeutics. Its unique chemical profile, coupled with promising preclinical results, positions it as a pivotal compound in ongoing research efforts. As scientists continue to unravel its potential applications across multiple disciplines, it is clear that this molecule will play a significant role in shaping the future of chemical and biomedical innovation.
84069-89-6 (Lodyne S 110 (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)